2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide

• IUPAC Name: 2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C16H21NO/c1-11-8-12(2)16(13(3)9-11)17-15(18)10-14-6-4-5-7-14/h4,6,8-9,14H,5,7,10H2,1-3H3,(H,17,18)
• InChI Key: MLOJPKNMGBCGJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CC2CCC=C2)C
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol

Description

2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide, also known as CTMP, is a novel psychoactive substance that has gained attention in recent years due to its potential therapeutic applications. This compound belongs to the class of phenylacetamides and is structurally similar to methylphenidate, a commonly prescribed medication for attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide acts as a dopamine and norepinephrine reuptake inhibitor, meaning that it blocks the reuptake of these neurotransmitters, leading to an increase in their concentration in the brain. This mechanism is similar to that of methylphenidate, but this compound has been shown to have a longer duration of action and a more potent effect.
Biochemical and Physiological Effects:
This compound has been shown to increase locomotor activity and improve cognitive function in animal studies. It has also been shown to increase heart rate and blood pressure, indicating its potential as a cardiovascular stimulant. However, more research is needed to fully understand the physiological effects of this compound and its long-term impact on the body.

Advantages and Limitations for Lab Experiments

One advantage of 2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide is its high potency and long duration of action, which makes it a useful tool for studying the dopamine and norepinephrine systems in the brain. However, its potential for abuse and lack of FDA approval for human use limit its use in clinical research.

Future Directions

1. Investigate the potential of 2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide as a treatment for other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder.
2. Develop safer and more effective formulations of this compound for clinical use.
3. Study the long-term effects of this compound on the brain and body.
4. Investigate the potential of this compound as a cognitive enhancer in healthy individuals.
5. Explore the potential of this compound as a treatment for substance use disorders, particularly opioid addiction.
In conclusion, this compound is a promising compound with potential therapeutic applications in various neurological and psychiatric disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. However, more research is needed to fully understand its long-term impact on the body and its potential as a treatment for other disorders.

Synthesis Methods

2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide can be synthesized through a multi-step process starting from cyclopentadiene and 2,4,6-trimethylphenylacetonitrile. The final product is obtained through the reduction of the intermediate using lithium aluminum hydride. The purity and yield of this compound can be optimized by modifying the reaction conditions and purification methods.

Scientific Research Applications

2-cyclopent-2-en-1-yl-N-(2,4,6-trimethylphenyl)acetamide has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to increase dopamine and norepinephrine levels in the brain, which could improve cognitive function and reduce symptoms of ADHD, depression, and anxiety. This compound has also been investigated for its potential as a treatment for opioid addiction and withdrawal.